Cas no 22678-49-5 (Dodecanedioic acid, 6,7-diamino-)

Dodecanedioic acid, 6,7-diamino- structure
22678-49-5 structure
Product Name:Dodecanedioic acid, 6,7-diamino-
CAS No:22678-49-5
MF:C12H24N2O4
MW:260.329963684082
CID:237937
PubChem ID:71356887
Update Time:2025-04-19

Dodecanedioic acid, 6,7-diamino- Chemical and Physical Properties

Names and Identifiers

    • Dodecanedioic acid, 6,7-diamino-
    • 6,7-diaminododecanedioic acid
    • 22678-49-5
    • DTXSID40780990
    • Inchi: 1S/C12H24N2O4/c13-9(5-1-3-7-11(15)16)10(14)6-2-4-8-12(17)18/h9-10H,1-8,13-14H2,(H,15,16)(H,17,18)
    • InChI Key: XGWQHDMOKDODOQ-UHFFFAOYSA-N
    • SMILES: OC(CCCCC(C(CCCCC(=O)O)N)N)=O

Computed Properties

  • Exact Mass: 260.17360725g/mol
  • Monoisotopic Mass: 260.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.9
  • Topological Polar Surface Area: 127Ų
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